molecular formula C14H17NO B8454037 1-[2-(4-Ethynyl-phenoxy)-ethyl]-pyrrolidine

1-[2-(4-Ethynyl-phenoxy)-ethyl]-pyrrolidine

Cat. No.: B8454037
M. Wt: 215.29 g/mol
InChI Key: WBPIQHRSQQCAII-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[2-(4-Ethynyl-phenoxy)-ethyl]-pyrrolidine is a useful research compound. Its molecular formula is C14H17NO and its molecular weight is 215.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H17NO

Molecular Weight

215.29 g/mol

IUPAC Name

1-[2-(4-ethynylphenoxy)ethyl]pyrrolidine

InChI

InChI=1S/C14H17NO/c1-2-13-5-7-14(8-6-13)16-12-11-15-9-3-4-10-15/h1,5-8H,3-4,9-12H2

InChI Key

WBPIQHRSQQCAII-UHFFFAOYSA-N

Canonical SMILES

C#CC1=CC=C(C=C1)OCCN2CCCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere a solution of 12.8 g (44.5 mmol) 1-[2-(4-trimethylsilanylethynyl-phenoxy)-ethyl]-pyrrolidine in 200 mL THF is combined with 15.5 g (49.0 mmol) TBAF and stirred for 3 h at RT. The solvent is distilled off i.vac., the residue taken up in EtOAc, the organic phase is washed with saturated, aqueous NaCl solution and dried over Na2SO4. After the desiccant and solvent have been eliminated the product is further reacted without any purification.
Name
1-[2-(4-trimethylsilanylethynyl-phenoxy)-ethyl]-pyrrolidine
Quantity
12.8 g
Type
reactant
Reaction Step One
Name
Quantity
15.5 g
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
solvent
Reaction Step Three

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